This compound consists of a titanium atom coordinated to a phthalocyanine ligand, with an additional oxo group bound to the titanium center. The phthalocyanine ligand is a large, planar macrocycle composed of four isoindole units linked by nitrogen atoms. The titanium atom is coordinated to the four central nitrogen atoms of the phthalocyanine ring (designated as N29, N30, N31, and N32), forming a square-pyramidal geometry (SP-5-12)
The unique features of titanium oxo-phthalocyanine include its specific metal-oxo bond, which influences its electronic structure and reactivity, and the combination of the titanium center with the phthalocyanine ligand, which gives rise to its particular photophysical and catalytic properties.
While specific biological activities of this exact compound are not well-documented in the provided search results, metallophthalocyanines, in general, have shown potential in various biological applications:
The synthesis of titanium oxo-phthalocyanine typically involves the following steps:
Titanium oxo-phthalocyanine and related compounds have several potential applications:
Titanium oxo-phthalocyanine can interact with various surfaces and substrates: